molecular formula C21H24N2O2 B4510546 N-[(2-isopropoxy-1-naphthyl)methyl]-2-(2-pyridinyloxy)ethanamine

N-[(2-isopropoxy-1-naphthyl)methyl]-2-(2-pyridinyloxy)ethanamine

Cat. No. B4510546
M. Wt: 336.4 g/mol
InChI Key: XOEDYIGLUFHKJZ-UHFFFAOYSA-N
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Description

N-[(2-isopropoxy-1-naphthyl)methyl]-2-(2-pyridinyloxy)ethanamine belongs to a class of organic compounds that have been studied for their unique chemical structures and properties. Research in this area often explores the synthesis, structural characterization, and reactivity of such compounds to understand their potential applications in various fields of chemistry and material science.

Synthesis Analysis

The synthesis of N-[(2-isopropoxy-1-naphthyl)methyl]-2-(2-pyridinyloxy)ethanamine and related compounds typically involves multi-step organic reactions, including the formation of Schiff bases and subsequent modifications. For instance, the preparation of similar naphthylamine derivatives has been described through reactions involving key intermediates like N-methyl-N-(naphthalen-2-ylmethyl)-2-(pyridin-2-yl)ethanamine, which react with palladium(II) acetate to form complex structures (Singh et al., 2019).

Molecular Structure Analysis

The molecular structure of compounds in this category is often elucidated using techniques such as X-ray crystallography, NMR, and IR spectroscopy. These methods provide insights into the tautomeric states, bond lengths, and intramolecular interactions that define the stability and reactivity of the molecules. For example, the structure of N-(2-pyridil)-2-oxo-1-naphthylidenemethylamine, a related Schiff base, has been examined crystallographically, revealing the coexistence of phenol-imine and keto-amine tautomeric forms in the solid state (Nazır et al., 2000)(Nazır et al., 2000).

Chemical Reactions and Properties

The chemical reactivity of N-[(2-isopropoxy-1-naphthyl)methyl]-2-(2-pyridinyloxy)ethanamine is influenced by its functional groups and molecular structure. Reactions such as cyclometallation, as seen with similar ligands, showcase the compound's ability to form complex structures with transition metals, which can be used in catalysis (Singh et al., 2019)(Singh et al., 2019).

properties

IUPAC Name

N-[(2-propan-2-yloxynaphthalen-1-yl)methyl]-2-pyridin-2-yloxyethanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24N2O2/c1-16(2)25-20-11-10-17-7-3-4-8-18(17)19(20)15-22-13-14-24-21-9-5-6-12-23-21/h3-12,16,22H,13-15H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XOEDYIGLUFHKJZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC1=C(C2=CC=CC=C2C=C1)CNCCOC3=CC=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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